Cas no 1416342-99-8 (4-Imino-1-(4-methoxy-2-methylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-amine)

• Product Name: 4-Imino-1-(4-methoxy-2-methylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-amine
• CAS No: 1416342-99-8
• MF: C₁₃H₁₄N₆O
• MW: 270.28986120224
• CID: 5059144
• Update Time: 2025-08-03

4-Imino-1-(4-methoxy-2-methylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-amine Chemical and Physical Properties

Names and Identifiers

• 4-Imino-1-(4-methoxy-2-methylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-amine
• 4-Imino-1-(4-methoxy-2-methyl-phenyl)-1,4-dihydro-pyrazolo[3,4-d]pyrimidin-5-ylamine

• Inchi： 1S/C13H14N6O/c1-8-5-9(20-2)3-4-11(8)19-13-10(6-17-19)12(14)18(15)7-16-13/h3-7,14H,15H2,1-2H3
• InChI Key： RRCMKWNJAZOSLZ-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=C(C)C=1)N1C2=C(C=N1)C(=N)N(C=N2)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 414
• XLogP3: 0.9
• Topological Polar Surface Area: 92.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 4-Imino-1-(4-methoxy-2-methylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-amine

4-Imino-1-(4-methoxy-2-methylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-amine (CAS 1416342-99-8): A Comprehensive Overview

4-Imino-1-(4-methoxy-2-methylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-amine (CAS 1416342-99-8) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical research and medicinal chemistry. This pyrazolo[3,4-d]pyrimidine derivative is known for its unique structural features, which make it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a kinase inhibitor, a property that aligns with current trends in targeted cancer therapies and precision medicine.

The molecular structure of 4-Imino-1-(4-methoxy-2-methylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-amine combines a pyrazolo[3,4-d]pyrimidine core with a 4-methoxy-2-methylphenyl substituent, creating a scaffold that demonstrates excellent binding affinity to various biological targets. This characteristic has led to its investigation in multiple drug discovery programs, particularly in areas addressing unmet medical needs. The compound's CAS 1416342-99-8 serves as a unique identifier in chemical databases and research publications, facilitating accurate information retrieval and literature searches.

Recent advancements in small molecule drug development have highlighted the importance of compounds like 4-Imino-1-(4-methoxy-2-methylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-amine. The pharmaceutical industry's growing focus on kinase-targeted therapies and signal transduction inhibition has increased demand for such specialized chemical entities. Researchers frequently search for information about its synthetic routes, structure-activity relationships, and biological activity profiles, reflecting the compound's relevance in contemporary drug discovery efforts.

The physicochemical properties of CAS 1416342-99-8 contribute significantly to its pharmacological potential. With its balanced lipophilicity and molecular weight, the compound demonstrates favorable drug-like properties, making it suitable for further optimization in medicinal chemistry programs. These characteristics are particularly important in the context of current pharmaceutical research trends that emphasize oral bioavailability and blood-brain barrier penetration for CNS-targeted therapies.

In the context of intellectual property and patent literature, 4-Imino-1-(4-methoxy-2-methylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-amine has been featured in several patent applications, indicating its commercial potential in the pharmaceutical sector. The compound's structural novelty and biological activity have made it a subject of interest for companies specializing in kinase inhibitor development and cancer therapeutics. This aligns with the increasing number of searches related to novel cancer drug candidates and targeted therapy approaches in scientific databases.

From a synthetic chemistry perspective, the preparation of CAS 1416342-99-8 involves sophisticated heterocyclic chemistry techniques. The compound's pyrazolo[3,4-d]pyrimidine core requires careful optimization of reaction conditions to achieve high yields and purity. These synthetic challenges are frequently discussed in organic chemistry forums and represent common search queries among medicinal chemists working on similar scaffolds.

The analytical characterization of 4-Imino-1-(4-methoxy-2-methylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-amine typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods are crucial for ensuring compound identity and quality, especially in pharmaceutical development where stringent quality control standards apply. The growing emphasis on analytical method development in chemical research has made these aspects particularly relevant to current scientific discussions.

In the broader context of drug discovery trends, compounds like CAS 1416342-99-8 represent the continuing evolution of small molecule therapeutics. The pharmaceutical industry's shift toward personalized medicine and targeted drug delivery systems has created new opportunities for such specialized chemical entities. This aligns with frequent search queries about emerging drug targets and novel therapeutic mechanisms in biomedical research.

The safety profile and toxicological characteristics of 4-Imino-1-(4-methoxy-2-methylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-amine are important considerations in its development pathway. While detailed safety data may be proprietary, the compound's structural features suggest it would undergo standard ADMET profiling (Absorption, Distribution, Metabolism, Excretion, and Toxicity) in preclinical studies. These aspects are particularly relevant given the increasing regulatory focus on drug safety assessment and predictive toxicology in pharmaceutical development.

Looking toward future applications, CAS 1416342-99-8 may find utility beyond its current investigational uses. The compound's core structure offers opportunities for medicinal chemistry optimization to create derivatives with improved properties. This potential for structure-activity relationship studies makes it a valuable tool in academic and industrial research settings, particularly in programs focused on hit-to-lead optimization and lead compound development.

In conclusion, 4-Imino-1-(4-methoxy-2-methylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-amine (CAS 1416342-99-8) represents an important chemical entity in modern pharmaceutical research. Its unique structural features, combined with promising biological activity, position it as a compound of significant interest in drug discovery programs. As research continues to explore its full potential, this pyrazolo[3,4-d]pyrimidine derivative may contribute to advancements in targeted therapies and precision medicine approaches.